5-[(4-bromobenzyl)thio]-3-methyl-1H-1,2,4-triazole

• IUPAC Name: 3-[(4-bromophenyl)methylsulfanyl]-5-methyl-1H-1,2,4-triazole
• InChI: InChI=1S/C10H10BrN3S/c1-7-12-10(14-13-7)15-6-8-2-4-9(11)5-3-8/h2-5H,6H2,1H3,(H,12,13,14)
• InChI Key: CYEKKFAPBRFDCX-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=NN1)SCC2=CC=C(C=C2)Br
• Molecular Formula: C10H10BrN3S
• Molecular Weight: 284.18 g/mol

Description

Molecular Structure Analysis

Triazole compounds, including “5-[(4-bromobenzyl)thio]-3-methyl-1H-1,2,4-triazole”, have a five-membered ring structure with two carbon atoms and three nitrogen atoms. The specific molecular structure of this compound would need to be determined through methods such as X-ray crystallography or NMR spectroscopy.

Scientific Research Applications

Antifungal Activity

. This makes it a potential candidate for the development of new antifungal drugs.

Crystal Structure Analysis

. This kind of analysis is crucial in the field of material science and can provide valuable insights into the compound’s properties.

Density Functional Theory (DFT) Study

. DFT is a computational quantum mechanical modelling method used in physics and chemistry to investigate the electronic structure of molecules and condensed phases.

Synthesis of Bioactive Lead Compounds

. This is particularly important in the pharmaceutical industry where new drugs are constantly being developed.

Development of New Drugs

. Given the structural similarities, “5-[(4-bromobenzyl)thio]-3-methyl-1H-1,2,4-triazole” could potentially be used in a similar manner.

Chemical Synthesis

. Its unique structure and properties could make it a valuable tool in the creation of new materials.